4-oxo-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)-4H-chromene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-oxo-N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C22H24N4O5S and its molecular weight is 456.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
This compound is involved in the synthesis of heterocyclic compounds, which are a focal point of research due to their potential in various applications. One study highlights the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols, novel fused heterobicycles, using a method that could potentially involve similar compounds (Karthikeyan, Vijayakumar, & Sarveswari, 2014). Another research focuses on the crystallization and polymorphism of 4-oxo-N-phenyl-4H-chromene-2-carboxamide derivatives, providing insights into their structural properties (Reis et al., 2013).
Anticancer Activity
The compound's derivatives have been explored for their potential anticancer activity. A paper describes the design and synthesis of novel sulfones with biologically active hydrazides, hydrazonoyl cyanide, 1,2-dihydropyridines, chromene, and benzochromene moieties starting from a related compound. These compounds showed promising in vitro anticancer activity against the breast cancer cell line MCF7 (Bashandy et al., 2011). Another study synthesized compounds that exhibited better anti-proliferative activities than curcumin, a known anticancer drug, against human breast cancer cell lines and human embryonic kidney cells. Molecular docking with active compounds against Bcl-2 protein showed good binding affinity, indicating the potential of these compounds in cancer treatment (Parveen et al., 2017).
Chemical Reactions and Molecular Interactions
Research into the chemical reactivity of similar compounds revealed that ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates reacted with S-methylisothiosemicarbazide hydroiodide, forming distinct products depending on the reaction conditions, showing the compound's versatility in synthetic chemistry (Vetyugova et al., 2018).
Enantioselective Catalysis
The compound's derivatives have also been used as catalysts. l-Piperazine-2-carboxylic acid derived N-formamides, for instance, have been developed as highly enantioselective Lewis basic catalysts for hydrosilylation of N-aryl imines with trichlorosilane. This research highlights the critical role of the arene sulfonyl group for the catalyst's high enantioselectivity, achieving high yields and enantioselectivities for a broad range of substrates (Wang et al., 2006).
properties
IUPAC Name |
4-oxo-N-[3-(4-pyridin-2-ylpiperazin-1-yl)sulfonylpropyl]chromene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O5S/c27-18-16-20(31-19-7-2-1-6-17(18)19)22(28)24-10-5-15-32(29,30)26-13-11-25(12-14-26)21-8-3-4-9-23-21/h1-4,6-9,16H,5,10-15H2,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZPREIBOIIZELN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)S(=O)(=O)CCCNC(=O)C3=CC(=O)C4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.